Cas no 1228570-57-7 ((1R)-1-(4-bromophenyl)-2-phenylethan-1-amine)

• Product Name: (1R)-1-(4-bromophenyl)-2-phenylethan-1-amine
• CAS No: 1228570-57-7
• MF: C₁₄H₁₄BrN
• MW: 276.171662807465
• CID: 5066198
• PubChem ID: 28190810
• Update Time: 2025-10-31

(1R)-1-(4-bromophenyl)-2-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• AT21858
• (R)-1-(4-BROMOPHENYL)-2-PHENYLETHAN-1-AMINE
• (1R)-1-(4-bromophenyl)-2-phenylethan-1-amine

• Inchi： 1S/C14H14BrN/c15-13-8-6-12(7-9-13)14(16)10-11-4-2-1-3-5-11/h1-9,14H,10,16H2/t14-/m1/s1
• InChI Key： XEZVNCGGWUFYDI-CQSZACIVSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H](CC1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 3.5
• Topological Polar Surface Area: 26

Additional information on (1R)-1-(4-bromophenyl)-2-phenylethan-1-amine

Chemical Profile of (1R)-1-(4-bromophenyl)-2-phenylethan-1-amine (CAS No. 1228570-57-7)

The compound (1R)-1-(4-bromophenyl)-2-phenylethan-1-amine, identified by the CAS number 1228570-57-7, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This amine derivative features a chiral center at the ethylamine moiety, making it a valuable intermediate in the synthesis of enantiomerically pure pharmaceuticals. The presence of both a brominated aromatic ring and a phenyl group on the ethyl backbone enhances its reactivity, making it a versatile building block for further functionalization.

In recent years, the demand for chiral amines has surged due to their pivotal role in the development of drugs with high enantiomeric purity. The stereochemistry of such compounds is often critical for their pharmacological activity, metabolic stability, and overall therapeutic efficacy. The specific configuration of (1R)-1-(4-bromophenyl)-2-phenylethan-1-amine makes it particularly interesting for medicinal chemists seeking to develop novel therapeutics targeting neurological disorders, cardiovascular diseases, and other conditions where enantioselectivity is paramount.

The bromine substituent at the para position of the phenyl ring introduces electrophilic aromatic substitution potential, allowing for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are widely employed in constructing complex molecular architectures, including heterocyclic systems that exhibit enhanced binding affinity to biological targets. The phenyl group, on the other hand, provides additional steric and electronic modulation, influencing both the reactivity and selectivity of subsequent chemical modifications.

Current research in synthetic organic chemistry has highlighted the importance of efficient and scalable methods for producing chiral amines. The synthesis of (1R)-1-(4-bromophenyl)-2-phenylethan-1-amine has been explored through various approaches, including asymmetric hydrogenation, enzymatic resolution, and chiral auxiliary-assisted methods. Recent advancements in transition-metal catalysis have enabled more streamlined routes to these compounds, reducing reaction times and improving yields. For instance, palladium-catalyzed asymmetric amination reactions have shown promise in constructing the desired amine backbone with high enantiomeric excess.

In the context of drug discovery, this compound has been investigated as a precursor for potential therapeutic agents. Its structural motif is reminiscent of several known pharmacophores found in drugs used to treat conditions such as depression, schizophrenia, and Parkinson's disease. The combination of aromatic rings and an amine functionality is frequently observed in bioactive molecules due to their ability to interact with biological receptors through hydrophobic and hydrogen bonding interactions. Further exploration into derivatives of (1R)-1-(4-bromophenyl)-2-phenylethan-1-amine could yield novel compounds with improved pharmacokinetic profiles.

Computational chemistry has also played a crucial role in understanding the properties and reactivity of this compound. Molecular modeling studies have been conducted to predict binding affinities, metabolic pathways, and potential side effects. These simulations help guide experimental design by providing insights into how modifications to the structure might influence biological activity. For example, virtual screening techniques have been used to identify potential ligands that could interact with specific enzymes or receptors targeted in drug development.

The industrial production of such fine chemicals requires rigorous quality control measures to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to characterize the compound at various stages of synthesis. These methods not only confirm structural integrity but also monitor impurities that might arise during manufacturing processes.

As our understanding of molecular interactions continues to evolve, so does our ability to design more effective drugs using building blocks like (1R)-1-(4-bromophenyl)-2-phenylethan-1-amine. Innovations in synthetic methodologies coupled with advances in computational biology promise to accelerate the discovery pipeline for new therapeutic agents. The continued exploration of this compound and its derivatives will undoubtedly contribute to advancements in medicine by providing novel scaffolds for drug development.